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Compound of Interest

Compound Name: Disperse Blue 85

Cat. No.: B1198607

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the synthesis pathway for C.I.
Disperse Blue 85 (C.l. 11370), a single azo class dye. The synthesis involves a two-step
process: the diazotization of 2,4-Dinitro-6-chloroaniline, followed by an azo coupling reaction
with N-hydroxyethyl-1-naphthylamine. This document outlines the general experimental
protocols for these key transformations and presents the physicochemical properties of the
resulting dye.

Physicochemical F ies of Di Blue 85

Property Value

C.l. Name Disperse Blue 85
C.I. Number 11370

CAS Number 12222-83-2
Molecular Formula C18H14CINsOs
Molecular Weight 415.79 g/mol
Appearance Dark blue powder
Solubility Insoluble in water
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Synthesis Pathway

The synthesis of Disperse Blue 85 is a classic example of azo dye formation, a cornerstone of
industrial organic synthesis. The overall logical relationship of the synthesis is depicted in the
workflow diagram below.
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Caption: General workflow for the synthesis of Disperse Blue 85.

Experimental Protocols

While a specific, detailed experimental protocol with precise quantitative data for the synthesis
of Disperse Blue 85 is not readily available in public literature, the following are general
procedures for the key reactions based on the synthesis of analogous azo disperse dyes.
These protocols are intended to provide a foundational methodology for researchers.

Protocol 1: Diazotization of 2,4-Dinitro-6-chloroaniline

The diazotization of 2,4-Dinitro-6-chloroaniline is a critical step in the synthesis of Disperse
Blue 85. This process involves the conversion of the primary aromatic amine into a diazonium

© 2025 BenchChem. All rights reserved. 2/6 Tech Support


https://www.benchchem.com/product/b1198607?utm_src=pdf-body
https://www.benchchem.com/product/b1198607?utm_src=pdf-body-img
https://www.benchchem.com/product/b1198607?utm_src=pdf-body
https://www.benchchem.com/product/b1198607?utm_src=pdf-body
https://www.benchchem.com/product/b1198607?utm_src=pdf-body
https://www.benchchem.com/product/b1198607?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1198607?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

salt, which is a highly reactive intermediate. The following is a general experimental workflow
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Caption: Experimental workflow for the diazotization of 2,4-Dinitro-6-chloroaniline.

Methodology:

o Preparation of Nitrosyl Sulfuric Acid: In a suitable reaction vessel, prepare nitrosyl sulfuric
acid. The specific quantities would be determined by the molar equivalents required for the
reaction.
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» Addition of Amine: Slowly and carefully add 2,4-Dinitro-6-chloroaniline to the nitrosyl sulfuric
acid. It is crucial to control the rate of addition to maintain the reaction temperature at
approximately 23°C.

o Reaction: After the addition is complete, raise the temperature to 25°C and allow the reaction
to proceed with continuous stirring for approximately 6 hours.

o Completion: The resulting solution contains the diazonium salt of 2,4-Dinitro-6-chloroaniline,
which should be used immediately in the subsequent coupling reaction.

Protocol 2: Azo Coupling with N-hydroxyethyl-1-
naphthylamine

The second stage of the synthesis is the azo coupling reaction, where the diazonium salt
reacts with the coupling component, N-hydroxyethyl-1-naphthylamine, to form the final
Disperse Blue 85 dye.

Methodology:

» Preparation of Coupling Component Solution: In a separate reaction vessel, dissolve N-
hydroxyethyl-1-naphthylamine in a suitable solvent. The choice of solvent and the need for
any additives would depend on the specific reaction conditions being optimized.

e Cooling: Cool the solution of the coupling component to a low temperature, typically between
0-5°C, using an ice bath.

o Coupling Reaction: Slowly add the freshly prepared diazonium salt solution from Protocol 1
to the cooled coupling component solution with vigorous stirring. The rate of addition should
be controlled to maintain the low temperature of the reaction mixture.

e pH Adjustment: The pH of the reaction mixture may need to be adjusted to facilitate the
coupling reaction. This is often achieved by the addition of a base, such as sodium acetate
or a dilute solution of sodium hydroxide.

o Precipitation and Isolation: The Disperse Blue 85 dye will precipitate out of the solution
upon formation. The solid product is then collected by filtration.
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e Washing and Drying: The collected dye should be washed thoroughly with cold water to
remove any unreacted starting materials and byproducts. The final product is then dried
under appropriate conditions.

Concluding Remarks

The synthesis of Disperse Blue 85 follows a well-established and robust chemical pathway
common to the production of many azo dyes. The key to a successful synthesis lies in the
careful control of reaction conditions, particularly temperature, during both the diazotization and
coupling steps. While specific quantitative data on reaction yields and purity for Disperse Blue
85 are not widely published, the protocols provided herein offer a solid foundation for its
laboratory-scale preparation. Further optimization of these procedures would be necessary to
achieve high yields and purity for industrial applications. Researchers are encouraged to
consult specialized literature and patents for more detailed information on the manufacturing
processes of similar disperse dyes.

 To cite this document: BenchChem. [An In-depth Technical Guide to the Synthesis of
Disperse Blue 85]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1198607#synthesis-pathway-for-disperse-blue-85]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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